Cas no 68917-33-9 (2,3,4-Trimethoxyphenylacetonitrile)

• Product Name: 2,3,4-Trimethoxyphenylacetonitrile
• CAS No: 68917-33-9
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 505501
• Update Time: 2023-08-02

2,3,4-Trimethoxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Terpenes andTerpenoids, lemon-oil
• FEMA 2625
• FEMA 2626
• FEMA 2853
• LEMON OIL
• 2,3,4-Trimethoxyphenylacetonitrile
• 2-(2,3,4-trimethoxyphenyl)acetonitrile
• 2,3,4-trimethoxyphenyl-acetonitrile
• Benzeneacetonitrile,2,3,4-trimethoxy-
• trimethoxy phenyl acetonitrile
• 8167AE
• (2,3,4-trimethoxyphenyl)acetonitrile
• 2-(2,3,4-trimethoxyphenyl)ethanenitrile
• A836287

• Inchi： 1S/C11H13NO3/c1-13-9-5-4-8(6-7-12)10(14-2)11(9)15-3/h4-5H,6H2,1-3H3
• InChI Key： RZVUKELRMABJPI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1CC#N)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• XLogP3: 1.4
• Topological Polar Surface Area: 51.5

Experimental Properties

• Density: 0.853 g/mL at 25 °C
• Boiling Point: 176 °C(lit.)
• Flash Point: 130 °F
• Refractive Index: n20/D 1.4745(lit.)

2,3,4-Trimethoxyphenylacetonitrile Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10
• RTECS：OG8300000